Cas no 2137917-86-1 (4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid)

• Product Name: 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid
• CAS No: 2137917-86-1
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 6195554
• PubChem ID: 165458073
• Update Time: 2025-10-29

4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137917-86-1
• 4-(3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid
• EN300-740251
• 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid

• Inchi： 1S/C13H15NO5/c1-8(2)11(13(16)17)7-12(15)9-4-3-5-10(6-9)14(18)19/h3-6,8,11H,7H2,1-2H3,(H,16,17)
• InChI Key： BFIKWMQILWKLNH-UHFFFAOYSA-N
• SMILES： OC(C(CC(C1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)C)=O

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Additional information on 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid

Introduction to 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid (CAS No. 2137917-86-1)

4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137917-86-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound, featuring a nitro-substituted phenyl ring and an acetoxy-functionalized butanoic acid backbone, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid consists of a benzene ring substituted with a nitro group at the 3-position, connected to a four-carbon chain that terminates in an α-keto acid moiety. The presence of the nitro group introduces electrophilicity and potential reactivity, while the α-keto acid functionality suggests utility in condensation reactions and biosynthetic pathways. The propan-2-yl side chain further modulates the electronic and steric properties of the molecule, contributing to its overall chemical behavior.

In recent years, this compound has been explored for its potential pharmacological activities. The nitrophenyl moiety is well-documented for its role in various biological processes, including enzyme inhibition and signal transduction. Studies have indicated that nitroaromatic compounds can serve as intermediates in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents. The α-keto acid segment of 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid is particularly noteworthy, as it can participate in Michael addition reactions, forming new carbon-carbon bonds that are crucial for drug design.

Current research in medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid has been investigated for its potential role in modulating metabolic pathways associated with neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with specific enzymes involved in neurotransmitter synthesis and degradation, offering a novel approach to therapeutic intervention. The combination of the nitrophenyl and α-keto acid functionalities provides a versatile scaffold for further chemical modifications, enabling the development of targeted drug candidates.

The synthesis of 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid involves multi-step organic transformations, including nitration of phenol derivatives followed by esterification and oxidation reactions. Advanced synthetic techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to optimize yield and purity. These methodologies align with contemporary trends in green chemistry, emphasizing sustainable practices and minimal waste generation. The compound's synthetic accessibility makes it an attractive platform for both academic research and industrial applications.

From a biochemical perspective, 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid has demonstrated interactions with enzymes such as cytochrome P450 monooxygenases and flavin-containing monooxygenases. These enzymes play critical roles in drug metabolism, making the compound a valuable tool for studying metabolic pathways. Additionally, its ability to act as a substrate or inhibitor for these enzymes suggests potential applications in drug-drug interaction studies and metabolic profiling.

The pharmaceutical industry has shown interest in exploring novel heterocyclic compounds due to their diverse biological activities. 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid, with its intricate structure, fits well within this category. Researchers are investigating its derivatives for their potential as kinase inhibitors, particularly those targeting aberrantly expressed kinases in cancer cells. The nitro group's ability to engage in redox chemistry further enhances its utility in designing prodrugs or bioelectrocatalysts.

In conclusion, 4-(3-Nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid (CAS No. 2137917-86-1) represents a significant advancement in medicinal chemistry, offering a rich structural framework for developing bioactive molecules. Its unique combination of functional groups positions it as a versatile intermediate for synthesizing pharmacologically relevant compounds. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play an integral role in addressing some of today's most pressing medical challenges.